Cas no 375368-86-8 (5-Fluoro-2-methoxy-6-picoline)

• Product Name: 5-Fluoro-2-methoxy-6-picoline
• CAS No: 375368-86-8
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD03095097
• CID: 67924
• PubChem ID: 40418620
• Update Time: 2025-09-28

5-Fluoro-2-methoxy-6-picoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxy-6-methylpyridine
• 5-Fluoro-2-methoxy-6-picoline
• 3-fluoro-6-methoxy-2-methylpyridine
• AKOS006279440
• 2-Methoxy-5-fluoro-6-methylpyridine
• A6414
• AC-5405
• SB52599
• MFCD03095097
• 375368-86-8
• FT-0648090
• DTXSID80654060
• CS-0210221
• C74931
• SCHEMBL12093130
• 3-Fluoro-6-methoxy-2-methyl-pyridine
• DB-025163

• MDL： MFCD03095097
• Inchi： 1S/C7H8FNO/c1-5-6(8)3-4-7(9-5)10-2/h3-4H,1-2H3
• InChI Key： IJRDFWFSEYHYLN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1C)OC

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.11
• Boiling Point: 163.1±35.0℃ at 760 mmHg
• Flash Point: 52.434 °C
• Refractive Index: 1.475
• PSA: 22.12000
• LogP: 1.53770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Fluoro-2-methoxy-6-picoline

Comprehensive Overview of 5-Fluoro-2-methoxy-6-picoline (CAS No. 375368-86-8): Properties, Applications, and Industry Insights

5-Fluoro-2-methoxy-6-picoline (CAS No. 375368-86-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated picoline derivative features a unique molecular structure combining a methoxy group and fluoro substituent, making it valuable for designing bioactive molecules. Its IUPAC name reflects this precise configuration: 5-fluoro-2-methoxypyridine-6-methyl.

Recent trends in drug discovery highlight the growing demand for fluorinated building blocks like 375368-86-8. Pharmaceutical researchers particularly value its balanced lipophilicity and electronic effects, which can enhance drug metabolism and bioavailability. The compound's pyridine core serves as a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs targeting CNS disorders and infectious diseases.

From a synthetic chemistry perspective, 5-Fluoro-2-methoxy-6-picoline demonstrates remarkable versatility. Its methoxy group participates in palladium-catalyzed cross-coupling reactions, while the fluoro substituent enables selective functionalization. These properties make it invaluable for constructing complex molecules through late-stage diversification strategies currently trending in high-throughput synthesis workflows.

The agrochemical industry has shown increasing interest in fluorinated pyridines like 375368-86-8 for developing next-generation crop protection agents. Its structural features contribute to improved pesticide efficacy and environmental stability - key concerns addressed in modern green chemistry initiatives. Researchers are exploring its potential in creating low-residue formulations that meet stringent regulatory standards.

Analytical characterization of CAS No. 375368-86-8 typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and precise structural configuration, critical parameters for quality control in commercial applications. The proton NMR spectrum distinctly shows characteristic signals at 2.4 ppm (methyl group) and 6.8 ppm (pyridine proton).

Material scientists are investigating 5-Fluoro-2-methoxy-6-picoline as a potential precursor for functional materials. Its ability to coordinate with transition metals makes it interesting for developing catalysts and luminescent materials. Recent studies suggest applications in OLED technology, where fluorinated heterocycles can improve electron transport properties.

Commercial availability of 375368-86-8 has expanded significantly to meet research demands. Suppliers typically offer the compound in various packaging options (100mg to 1kg scales) with detailed certificates of analysis. Proper storage recommendations include protection from moisture at 2-8°C under inert atmosphere to maintain stability. The global market for such fine chemicals is projected to grow at 6.8% CAGR through 2028.

Environmental and safety assessments indicate that 5-Fluoro-2-methoxy-6-picoline requires standard laboratory precautions. While not classified as hazardous under current regulations, researchers should employ proper ventilation and PPE when handling. The compound's ecological impact appears moderate based on biodegradation studies, aligning with industry moves toward sustainable chemistry practices.

Future research directions for CAS No. 375368-86-8 include exploration in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its structural features make it promising for developing targeted drug delivery systems, particularly in oncology applications. The compound's metabolic stability also suggests potential in PET tracer development for diagnostic imaging.

For synthetic chemists, 5-Fluoro-2-methoxy-6-picoline offers multiple derivatization pathways. Recent literature describes successful transformations including halogen-metal exchange, nucleophilic aromatic substitution, and directed ortho-metalation. These methodologies enable efficient access to diverse structure-activity relationship (SAR) libraries for lead optimization.

The intellectual property landscape surrounding 375368-86-8 shows increasing patent activity, particularly in pharmaceutical applications. Over 15 patent families since 2020 reference this compound as a key intermediate, reflecting its growing importance in innovative drug development. Companies are actively pursuing process chemistry improvements for its large-scale production.

Academic interest in fluorinated heterocycles like 5-Fluoro-2-methoxy-6-picoline continues to rise, with over 50 peer-reviewed publications in 2023 alone. Research focuses on developing novel synthetic methodologies and exploring structure-property relationships. The compound's unique electronic profile makes it particularly valuable for studying non-covalent interactions in molecular recognition.